Cas no 2680711-76-4 (benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate)

• Product Name: benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate
• CAS No: 2680711-76-4
• MF: C₁₃H₁₂FNO₄S₂
• MW: 329.367084503174
• CID: 6561679
• PubChem ID: 165931496
• Update Time: 2025-05-21

benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295376
• benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate
• 2680711-76-4

• Inchi： 1S/C13H12FNO4S2/c1-9-11(7-12(20-9)21(14,17)18)15-13(16)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： JVJMHMFYZWZRFS-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C)NC(=O)OCC1C=CC=CC=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 329.01917837g/mol
• Monoisotopic Mass: 329.01917837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate

Comprehensive Overview of Benzyl N-[5-(Fluorosulfonyl)-2-methylthiophen-3-yl]carbamate (CAS No. 2680711-76-4)

Benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorosulfonyl group and a thiophene ring, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 2680711-76-4, ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

The growing interest in sulfur-containing heterocycles and fluorinated compounds has propelled the demand for derivatives like benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate. These motifs are pivotal in designing kinase inhibitors and antimicrobial agents, aligning with trends in targeted therapy and antibiotic resistance research. Recent publications highlight its utility in click chemistry and proteolysis-targeting chimeras (PROTACs), addressing popular queries in medicinal chemistry forums.

From a synthetic perspective, the carbamate moiety in this compound offers stability and modularity for further functionalization. Laboratories often employ it to construct bioconjugates or fluorescent probes, answering frequent search terms like "thiophene-based sensors" or "sulfonyl fluoride applications." Its methylthiophene core also resonates with studies on organic electronics, bridging pharmaceutical and material science interests.

Quality control protocols for CAS 2680711-76-4 emphasize HPLC purity (>98%) and rigorous NMR characterization, addressing industry concerns about batch-to-batch consistency. This aligns with Google Scholar's top-searched phrases such as "reproducible synthetic intermediates" and "scale-up challenges in heterocyclic chemistry." The compound's fluorosulfonyl group further supports covalent drug discovery, a trending topic in AI-driven molecular design platforms.

Environmental and handling considerations for this compound focus on standard organic synthesis precautions, avoiding the need for specialized containment. Its stability under inert atmospheres makes it suitable for high-throughput screening workflows, responding to frequent queries about "air-sensitive reagent alternatives." Researchers appreciate its compatibility with microwave-assisted synthesis, a technique dominating recent patent literature.

In summary, benzyl N-[5-(fluorosulfonyl)-2-methylthiophen-3-yl]carbamate represents a convergence point for multiple research frontiers. Its dual utility in small-molecule drug development and functional materials ensures sustained relevance, while its well-documented CAS (2680711-76-4) facilitates global collaboration. The compound's adaptability to both traditional and cutting-edge methodologies positions it as a staple for laboratories investigating structure-activity relationships or bioorthogonal chemistry.